Cas no 4627-61-6 (N-[(9Z)-octadec-9-enoyl]glutamic acid)

N-[(9Z)-octadec-9-enoyl]glutamic acid structure
4627-61-6 structure
Product Name:N-[(9Z)-octadec-9-enoyl]glutamic acid
CAS No:4627-61-6
MF:C23H41NO5
MW:411.575347661972
CID:930317
PubChem ID:6913738
Update Time:2025-04-19

N-[(9Z)-octadec-9-enoyl]glutamic acid Chemical and Physical Properties

Names and Identifiers

    • N-[(9Z)-octadec-9-enoyl]glutamic acid
    • 2-[[(Z)-octadec-9-enoyl]amino]pentanedioic acid
    • N-oleoyl glutamic acid
    • Oleoyl glutamic acid
    • L-Glutamic acid, N-[(9Z)-1-oxo-9-octadecen-1-yl]-
    • N-(9Z-octadecenoyl)-L-glutamic acid
    • (2S)-2-{[(9Z)-octadec-9-enoyl]amino}pentanedioic acid
    • N-[(9Z)-octadecenoyl]-L-glutamic acid
    • N-[(9Z)-octadec-9-enoyl]-L-glutamic acid
    • N-[(9Z)-1-Oxo-9-octadecen-1-yl]-L-glutamic acid
    • L-Glutamic acid, N-(1-oxo-9-octadecenyl)-, (Z)-
    • Glutamic acid, N-oleoyl-, l-
    • N-Oleoyl-l-glutamic acid
    • BDBM50537026
    • Glutamic acid, N-oleoyl-
    • DTXSID101241286
    • oleoylglutamic acid
    • I0RBS4L0IJ
    • AKOS040753361
    • NSC-513733
    • CHEMBL4226915
    • L-Glutamic acid, N-((9Z)-1-oxo-9-octadecenyl)-
    • 4627-61-6
    • LMFA08020088
    • N-[(9Z)-octadecenoyl]glutamic acid
    • UNII-I0RBS4L0IJ
    • N-(9Z-octadecenoyl)glutamic acid
    • N-(9Z-octadecenoyl)-glutamic acid
    • n-oleoylglutamic acid
    • Q27280206
    • CHEBI:136713
    • SCHEMBL7142870
    • L-Glutamic acid, N-((9Z)-1-oxo-9-octadecen-1-yl)-
    • Inchi: 1S/C23H41NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(25)24-20(23(28)29)18-19-22(26)27/h9-10,20H,2-8,11-19H2,1H3,(H,24,25)(H,26,27)(H,28,29)/b10-9-/t20-/m0/s1
    • InChI Key: UUFVSGRELDGPGL-QJRAZLAKSA-N
    • SMILES: O=C(CCCCCCC/C=C\CCCCCCCC)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

  • Exact Mass: 411.29863
  • Monoisotopic Mass: 411.298473
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 20
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 6.5

Experimental Properties

  • Density: 1.035
  • Boiling Point: 611.4°C at 760 mmHg
  • Flash Point: 323.6°C
  • Refractive Index: 1.492
  • PSA: 103.7
  • LogP: 5.84900

N-[(9Z)-octadec-9-enoyl]glutamic acid Related Literature

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